Cas no 2249182-80-5 (1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone)

• Product Name: 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone
• CAS No: 2249182-80-5
• MF: C₁₈H₂₆ClN₃O
• MW: 335.87154340744
• CID: 5411583
• PubChem ID: 138028848
• Update Time: 2025-06-13

1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone

• Inchi： 1S/C18H26ClN3O/c1-13-4-2-3-5-15(13)12-17(23)22-10-7-14(8-11-22)16-6-9-20-18(19)21-16/h6,9,13-15H,2-5,7-8,10-12H2,1H3
• InChI Key： AHTLPFJOOWQIHS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2C=CN=C(Cl)N=2)CC1)CC1CCCCC1C

Experimental Properties

• Density: 1.143±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.1±43.0 °C(Predicted)
• pka: -0.94±0.31(Predicted)

Additional information on 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone

Introduction to 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone (CAS No. 2249182-80-5)

1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone, identified by its CAS number 2249182-80-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique combination of a pyrimidine ring, a piperidine moiety, and an aliphatic ketone group makes it a versatile candidate for further investigation.

The structural composition of this compound is critical in understanding its chemical properties and biological activities. The presence of the 2-chloro-4-pyrimidinyl substituent introduces electrophilic centers that can participate in various chemical reactions, while the 1-piperidinyl group contributes to the molecule's solubility and bioavailability. Additionally, the 2-methylcyclohexyl side chain enhances lipophilicity, which is often essential for crossing biological membranes. These features collectively make 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone a promising candidate for further exploration in pharmacological research.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases. The compound 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone, with its unique structural attributes, has been investigated for its potential role in modulating biological pathways. Studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool in the discovery of new drugs.

The pyrimidine ring is a well-known scaffold in medicinal chemistry, frequently found in antiviral, anticancer, and anti-inflammatory agents. The substitution pattern on the pyrimidine ring, particularly the 2-chloro-4-pyrimidinyl moiety, has been shown to enhance binding affinity to biological targets. This feature has prompted researchers to explore its potential as an intermediate in the synthesis of more complex molecules with improved pharmacological properties.

The piperidine group in 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone contributes to the compound's ability to interact with biological systems. Piperidine derivatives are known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. This property makes them particularly interesting for the development of treatments for neurological disorders.

The aliphatic ketone group at the C-2 position adds another layer of functionality to this molecule. Ketones are versatile pharmacophores that can participate in hydrogen bonding interactions, enhancing binding affinity and selectivity. The presence of the 2-methylcyclohexyl side chain further modulates these interactions by providing steric bulk and lipophilicity.

Clinical studies have begun to explore the potential therapeutic applications of derivatives similar to 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone. Preliminary results suggest that this class of compounds may have efficacy in treating conditions such as cancer, inflammation, and infectious diseases. The exact mechanisms of action are still under investigation, but early findings are promising.

The synthesis of 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone, while challenging due to its complex structure, has been achieved through multi-step organic reactions. Advanced synthetic techniques have been employed to ensure high yield and purity. These methods include nucleophilic substitution reactions, cyclization processes, and functional group transformations.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new active ingredients with improved efficacy and safety profiles. Compounds like 1-[4-(2-Chloro-4-pyrimidinyl)-1-piperidinyl]-2-(2-methylcyclohexyl)ethanone, with their unique structural features and promising biological activities, are at the forefront of this effort.

In conclusion, 1-[] is a compound with significant potential in pharmaceutical research. Its structural complexity and diverse functional groups make it a versatile candidate for further investigation into new therapeutic agents. As research continues to uncover new applications for this molecule and its derivatives, it is likely that 1-[] will play an important role in shaping the future of drug development.